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Compound of Interest

Compound Name: 2-Nonadecanone

Cat. No. B165413

An In-depth Technical Guide to 2-Nonadecanone
For Researchers, Scientists, and Drug Development Professionals

Core Identification and Properties

2-Nonadecanone, a long-chain aliphatic ketone, is a compound of interest in various scientific
fields, including analytical chemistry, biomedical research, and the fragrance industry. This
guide provides a comprehensive overview of its chemical identity, properties, and relevant
experimental protocols.

IUPAC Name: nonadecan-2-one[1] CAS Number: 629-66-3[1][2][3][4][5]
Synonyms

Common synonyms for 2-Nonadecanone include:

o Methyl heptadecyl ketone[1][4][5]

e Nonadecan-2-one[1][2][5]

o Heptadecyl methyl ketone[4]

e 2-Oxononadecane

Chemical and Physical Properties
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A summary of the key physicochemical properties of 2-Nonadecanone is presented in the

table below. This data is crucial for its handling, application in experimental settings, and for the

development of analytical methods.

Property Value Reference
Molecular Formula C19H380 [11[4115]
Molecular Weight 282.5 g/mol [1][6]

Fine white plates or colorless
Appearance to pale yellow liquid with a

waxy texture

[4]

Solubility 0.65 mg/L in water (at 25°C)

Soluble in organic solvents [4]

Ambient temperatures, in a
Storage
cool, dry place

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of 2-Nonadecanone are

essential for reproducible research.

Synthesis of 2-Nonadecanone

Two common methods for the synthesis of 2-Nonadecanone are outlined below.

A. Friedel-Crafts Acylation: This method involves the reaction of heptadecane with acetyl

chloride in the presence of a Lewis acid catalyst, such as aluminum chloride.

o Reactants: Heptadecane (C17Hs6) and Acetyl chloride (CH3COCI)

o Catalyst: Aluminum chloride (AICIs)

e Reaction: Ci7Hsze + CH3COCI| — Ci19H380 + HCI[2]
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B. Oxidation of 2-Nonadecanol: This is a common method for synthesizing ketones, which
involves the oxidation of the corresponding secondary alcohol.

o Starting Material: 2-Nonadecanol (C19H400)
e Oxidizing Agents: Pyridinium chlorochromate (PCC) or Jones reagent can be used.

e Reaction: Ci9H400 + Oxidizing Agent — Ci9H3s0 + H20][2]

Purification Protocol: Column Chromatography

For the purification of 2-Nonadecanone from crude extracts, column chromatography is a
highly effective method.

o Stationary Phase: Aluminum oxide (Al203), activated by heating at 150°C for 2 hours.
o Elution Steps:

o Apolar Fraction: Elute with a mixture of hexane and dichloromethane (DCM) in a 9:1 (v:v)
ratio to remove hydrocarbons and wax esters.

o Mid-Polar Fraction: Use a 1:1 (v:v) mixture of hexane and DCM to recover ketones,
including 2-Nonadecanone.

o Polar Fraction: A 1:1 (v:v) mixture of DCM and methanol (MeOH) is used to elute more
polar compounds like phospholipids and glycosides.[1]

Analytical Methods for Purity Assessment

Ensuring the purity of 2-Nonadecanone is critical for experimental accuracy.

« Differential Scanning Calorimetry (DSC): This technique can be used to estimate the heat of
fusion and evaluate impurity levels.[1]

 Infrared (IR) Spectroscopy: IR spectra are used to confirm the structural integrity of the
compound.[1]
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o Gas Chromatography-Mass Spectrometry (GC-MS): A standard method for quantifying the
analyte in various samples.

Biological Activity and Signaling Pathways

2-Nonadecanone has been investigated for its potential biological activities, notably its anti-
inflammatory and antidepressant effects.[1]

Anti-inflammatory Mechanism

The anti-inflammatory properties of 2-Nonadecanone are believed to stem from its ability to
inhibit the production of pro-inflammatory cytokines.[1] While the precise signaling pathway has
not been fully elucidated for 2-Nonadecanone, a plausible mechanism involves the modulation
of key inflammatory signaling cascades such as the NF-kB pathway.
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Potential Anti-inflammatory Signaling Pathway Influenced by 2-Nonadecanone
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Workflow for Extraction and Purification of 2-Nonadecanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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